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Compound of Interest

Compound Name: Hydrogen dichromate

Cat. No.: B1233165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Definition and Chemical Formula
Chromic acid is a term that encompasses a range of compounds generated from the

acidification of solutions containing chromate and dichromate anions, or by dissolving

chromium trioxide in sulfuric acid.[1] The molecular species, chromic acid, has the chemical

formula H₂CrO₄.[2][3] However, the term is most commonly used to refer to a mixture created

by adding concentrated sulfuric acid to a dichromate solution.[2] This mixture may contain

various compounds, including solid chromium trioxide (CrO₃), which is the anhydride of

chromic acid.[2][4]

Another related compound is dichromic acid (H₂Cr₂O₇), which can be considered the product of

adding chromium trioxide to molecular chromic acid.[5] Chromic acid contains chromium in the

+6 oxidation state, also known as hexavalent chromium (Cr(VI)).[1][6] This high oxidation state

makes it a powerful and corrosive oxidizing agent.[2]

The IUPAC name for H₂CrO₄ is dihydroxidodioxidochromium, and it is also known as

tetraoxochromic acid or chromic(VI) acid.[3][5]

Physicochemical Properties
Chromic acid and its related compounds exhibit distinct physical and chemical properties

critical for their application and handling. The properties of molecular chromic acid (H₂CrO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1233165?utm_src=pdf-interest
https://grokipedia.com/page/Collins_reagent
https://www.pharmaguideline.com/2008/03/sop-for-procedure-for-cleaning-of.html?m=1
https://www.chemistrysteps.com/jones-oxidation/
https://www.pharmaguideline.com/2008/03/sop-for-procedure-for-cleaning-of.html?m=1
https://www.pharmaguideline.com/2008/03/sop-for-procedure-for-cleaning-of.html?m=1
https://en.wikipedia.org/wiki/Jones_oxidation
https://pharmabeginers.com/procedure-laboratory-glassware-cleaning-step-by-step/
https://grokipedia.com/page/Collins_reagent
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Jones_Oxidation_of_Primary_and_Secondary_Alcohols.pdf
https://www.pharmaguideline.com/2008/03/sop-for-procedure-for-cleaning-of.html?m=1
https://www.chemistrysteps.com/jones-oxidation/
https://pharmabeginers.com/procedure-laboratory-glassware-cleaning-step-by-step/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


are summarized in the table below.

Property Value Reference(s)

Molecular Formula H₂CrO₄ [1][2]

Molar Mass 118.008 g/mol [2][5]

Appearance
Dark purplish-red crystalline

solid or powder
[2][7][8]

Odor Odorless [2]

Density 1.201 g/cm³ [2][5][7]

Melting Point 197 °C (387 °F; 470 K) [2][7]

Boiling Point
250 °C (482 °F; 523 K)

(decomposes)
[2][7]

Solubility in Water 169 g/100 mL [2]

Acidity (pKa) -0.8 to 1.6 [2][4][7]

CAS Number 7738-94-5 [2][9][10]

Key Experimental Protocols
Chromic acid is a versatile reagent in various laboratory and industrial processes. Detailed

methodologies for some of its key applications are provided below.

Cleaning Laboratory Glassware
A solution of chromic acid in sulfuric acid is a potent oxidizing agent used to clean laboratory

glassware of organic residues.[2]

Preparation of Chromic Acid Cleaning Solution:

In a suitable container, dissolve 20 grams of sodium dichromate (Na₂Cr₂O₇) or potassium

dichromate (K₂Cr₂O₇) in approximately 100 mL of distilled water to form a paste.[5][7]
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Carefully and slowly add 300 mL of concentrated sulfuric acid (H₂SO₄) to the paste with

continuous stirring.[5][7] The addition of acid is highly exothermic and should be performed in

a fume hood with appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Allow the solution to cool. The final solution is stored in a glass-stoppered bottle. The

solution can be reused until it turns green, indicating the reduction of Cr(VI) to Cr(III).[7]

Glassware Cleaning Procedure:

Pre-rinse the glassware with tap water to remove loose contaminants.

Immerse the glassware in the chromic acid cleaning solution. For heavily soiled items, an

overnight soak may be necessary.[7]

Carefully remove the glassware from the solution and rinse thoroughly under running tap

water to remove all traces of the acid.

Finally, rinse the glassware multiple times with deionized or distilled water.
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Preparation of Cleaning Solution

Glassware Cleaning Workflow

Dissolve Dichromate Salt
in Water to form a paste

Slowly add concentrated
Sulfuric Acid with stirring

Cool the
Solution

Store in a glass-stoppered
bottle

Pre-rinse glassware
with tap water

Immerse in Chromic Acid
Solution (minutes to overnight)

Thoroughly rinse with
running tap water

Rinse multiple times
with deionized water

Jones Reagent Preparation

Jones Oxidation Workflow

Dissolve CrO₃ in
concentrated H₂SO₄

Slowly add mixture
to water

Cool to room
temperature

Dissolve alcohol
in acetone Cool to 15-20°C Add Jones Reagent

dropwise (25-30°C)
Monitor for persistent

orange-red color
Quench with
isopropanol Isolate product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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